N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O3/c1-15-7-3-5-9-17(15)18-11-12-21(26)24(23-18)14-20(25)22-13-16-8-4-6-10-19(16)27-2/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key: ZQZYJHLKNIXRKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. In addition, it has been found to have neuroprotective effects, including the ability to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide in lab experiments is its potential as a chemotherapeutic agent and neuroprotective agent. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in these applications.

Future Directions

Future research on N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide could focus on further elucidating its mechanism of action, as well as optimizing its use as a chemotherapeutic and neuroprotective agent. Other potential future directions include exploring its use in other applications, such as the treatment of other neurodegenerative diseases or as an antioxidant supplement.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide involves the reaction of 2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetic acid with 2-methoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is then purified by recrystallization.

Scientific Research Applications

N-(2-methoxybenzyl)-2-(6-oxo-3-(o-tolyl)pyridazin-1(6H)-yl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.